Cas no 102636-02-2 (6-(hydroxymethyl)benzothiophene-2-carboxylic acid)

6-(hydroxymethyl)benzothiophene-2-carboxylic acid structure
102636-02-2 structure
Product Name:6-(hydroxymethyl)benzothiophene-2-carboxylic acid
CAS No:102636-02-2
MF:C10H8O3S
MW:208.233721733093
CID:1134314
PubChem ID:13540122
Update Time:2025-04-20

6-(hydroxymethyl)benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(hydroxymethyl)benzothiophene-2-carboxylic acid
    • 6-(hydroxymethyl)-1-benzothiophene-2-carboxylic acid
    • LogP
    • DB-428263
    • 102636-02-2
    • 6-(Hydroxymethyl)benzo[b]thiophene-2-carboxylic acid
    • FJJMWKUDSQFEGL-UHFFFAOYSA-N
    • SCHEMBL191611
    • 6-Hydroxymethyl-benzo[b]thiophene-2-carboxylic acid
    • Inchi: 1S/C10H8O3S/c11-5-6-1-2-7-4-9(10(12)13)14-8(7)3-6/h1-4,11H,5H2,(H,12,13)
    • InChI Key: FJJMWKUDSQFEGL-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC2C=CC(CO)=CC1=2

Computed Properties

  • Exact Mass: 208.01944
  • Monoisotopic Mass: 208.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 85.8Ų

Experimental Properties

  • Density: 1.494
  • Boiling Point: 470.8°C at 760 mmHg
  • Flash Point: 238.6°C
  • Refractive Index: 1.733
  • PSA: 57.53

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